2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide

• IUPAC Name: 2-(3-cyano-5-ethyl-4,6-dimethylpyridin-2-yl)sulfanyl-N,N-diethylacetamide
• InChI: InChI=1S/C16H23N3OS/c1-6-13-11(4)14(9-17)16(18-12(13)5)21-10-15(20)19(7-2)8-3/h6-8,10H2,1-5H3
• InChI Key: AMJXMTDTWPOLSW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(N=C1C)SCC(=O)N(CC)CC)C#N)C
• Molecular Formula: C16H23N3OS
• Molecular Weight: 305.4 g/mol

Description

2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide, also known as Cetirizine, is a second-generation antihistamine drug used for the treatment of allergies, hay fever, and urticaria. It is a white, crystalline powder that is soluble in water and ethanol. Cetirizine has gained popularity due to its high efficacy, low toxicity, and long-lasting effects.

Mechanism of Action

2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide works by blocking the histamine H1 receptor, which is responsible for triggering allergic reactions. By blocking this receptor, 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide prevents the release of histamine and other inflammatory mediators, thereby reducing the symptoms of allergies.
Biochemical and Physiological Effects:
2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide has been shown to have a good safety profile, with minimal side effects. It is well-tolerated by most patients, and does not cause drowsiness or sedation. However, some patients may experience mild side effects such as dry mouth, headache, or dizziness.

Advantages and Limitations for Lab Experiments

2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide has several advantages for use in laboratory experiments. It is readily available, affordable, and has a well-established safety profile. However, its efficacy may be limited by factors such as individual variation in response, disease severity, and concomitant use of other medications.

Future Directions

Future research on 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide could focus on its potential use in the treatment of other allergic diseases, such as asthma and eczema. Additionally, studies could investigate the use of 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide in combination with other medications, to determine if it could enhance their therapeutic effects. Further research could also explore the underlying mechanisms of 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide's action, to better understand its effects on the immune system and inflammatory pathways.
In conclusion, 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide is a second-generation antihistamine drug that has shown to be effective in the treatment of allergies, hay fever, and urticaria. Its synthesis process has been optimized to achieve high yields and purity of the final product. 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide works by blocking the histamine H1 receptor, thereby reducing the symptoms of allergies. It has a good safety profile, with minimal side effects, and is well-tolerated by most patients. Future research could focus on its potential use in the treatment of other allergic diseases, as well as its underlying mechanisms of action.

Synthesis Methods

The synthesis of 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide involves a series of steps, including the condensation of 3-cyano-5-ethyl-4,6-dimethylpyridine-2-thiol with diethylacetamide, followed by acylation with acetic anhydride. The final product is then purified through recrystallization. The synthesis process has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide has been extensively studied for its therapeutic effects in the treatment of allergic diseases. It has been shown to be effective in reducing symptoms such as sneezing, itching, and runny nose in patients with allergic rhinitis. 2-[(3-cyano-5-ethyl-4,6-dimethyl-2-pyridinyl)thio]-N,N-diethylacetamide also has a role in the treatment of chronic urticaria, where it has been shown to reduce the severity and frequency of hives.